Cas no 1797102-40-9 (4-O-tert-Butyldimethylsilyl-2,3-dihydroxy-2-methyl-butan-1,4-diol 1-O-Benzyl Ester)

• Product Name: 4-O-tert-Butyldimethylsilyl-2,3-dihydroxy-2-methyl-butan-1,4-diol 1-O-Benzyl Ester
• CAS No: 1797102-40-9
• CID: 4555140
• Update Time: 2025-06-11

4-O-tert-Butyldimethylsilyl-2,3-dihydroxy-2-methyl-butan-1,4-diol 1-O-Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-O-tert-Butyldimethylsilyl-2,3-dihydroxy-2-methyl-butan-1,4-diol 1-O-Benzyl Ester

Additional information on 4-O-tert-Butyldimethylsilyl-2,3-dihydroxy-2-methyl-butan-1,4-diol 1-O-Benzyl Ester

4-O-Tert-Butyldimethylsilyl-2,3-Dihydroxy-2-Methyl-Butan-1,4-Diol 1-O-Benzyl Ester: A Comprehensive Overview

The compound with CAS No. 1797102-40-9, known as 4-O-Tert-Butyldimethylsilyl-2,3-Dihydroxy-2-Methyl-Butan-1,4-Diol 1-O-Benzyl Ester, is a highly specialized organic molecule with significant applications in modern organic chemistry and materials science. This compound is notable for its complex structure, which includes a tert-butyl dimethyl silyl (TBS) protecting group and a benzyl ester moiety, both of which play crucial roles in its synthesis and functionality.

Recent advancements in the field of organic synthesis have highlighted the importance of such molecules in the construction of bioactive compounds and advanced materials. The TBS group is widely recognized for its stability under harsh reaction conditions, making it an ideal protective group for hydroxyl functionalities during multi-step syntheses. Similarly, the benzyl ester group enhances solubility and facilitates purification steps in chemical processes.

One of the most intriguing aspects of this compound is its potential in the development of novel drug delivery systems. Researchers have demonstrated that molecules with similar structural features can serve as carriers for hydrophobic drugs, improving their bioavailability and reducing side effects. The presence of multiple hydroxyl groups in this compound also suggests its potential role in forming hydrogen bonds, which is essential for drug-target interactions.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer science. The tert-butyl dimethyl silyl group can act as a versatile building block for the synthesis of advanced polymers with tailored properties, such as improved mechanical strength or thermal stability. Recent studies have explored the use of similar silylated compounds in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for their application in sensors and actuators.

The synthesis of 4-O-Tert-Butyldimethylsilyl-2,3-Dihydroxy-2-Methyl-Butan-1,4-Diol 1-O-Benzyl Ester involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The use of silylation techniques to protect hydroxyl groups is a testament to the precision required in contemporary chemical synthesis. Furthermore, the incorporation of a benzyl ester group underscores the importance of functional group compatibility in achieving desired reactivity during multi-component reactions.

From an environmental perspective, this compound represents a step forward in sustainable chemistry practices. The use of mild reaction conditions and efficient catalysts minimizes waste generation and reduces the overall ecological footprint associated with its production. As green chemistry continues to gain prominence, compounds like this one serve as models for environmentally friendly synthetic strategies.

In conclusion, 4-O-Tert-Butyldimethylsilyl-2,3-Dihydroxy-2-Methyl-Butan-1,4-Diol 1-O-Benzyl Ester stands at the intersection of cutting-edge research and practical applications. Its unique structure and functional groups make it a valuable tool in various fields, from drug development to materials science. As research progresses, it is anticipated that this compound will unlock new possibilities for innovation across diverse industries.